Cas no 231291-18-2 (5-FLUORO-2-(TRIFLUOROMETHYL)CINNAMIC ACID)

• Product Name: 5-FLUORO-2-(TRIFLUOROMETHYL)CINNAMIC ACID
• CAS No: 231291-18-2
• MF: C₁₀H₆F₄O₂
• MW: 234.147057056427
• MDL: MFCD00236299
• CID: 912581
• PubChem ID: 5702898
• Update Time: 2025-11-01

5-FLUORO-2-(TRIFLUOROMETHYL)CINNAMIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-FLUORO-2-(TRIFLUOROMETHYL)CINNAMIC ACID
• (2E)-3-[5-fluoro-2-(trifluoromethyl)phenyl]prop-2-enoic acid
• 3-[5-fluoro-2-(trifluoromethyl)phenyl]prop-2-enoic Acid
• AC1NWC74
• MolPort-000-156-069
• PC0423
• PubChem8432
• SBB098194
• SureCN1953432
• MFCD00236299
• (E)-3-[5-fluoro-2-(trifluoromethyl)phenyl]prop-2-enoic acid
• 3-(5-Fluoro-2-(trifluoromethyl)phenyl)acrylicacid
• AKOS015853246
• 3-(5-Fluoro-2-(trifluoromethyl)phenyl)acrylic acid
• 3-(5-fluoro-2-trifluoromethyl-phenyl)-acrylic acid
• 231291-18-2
• (e)-3-(5-fluoro-2-(trifluoromethyl)phenyl)acrylic acid
• 1184721-90-1
• SCHEMBL1953432
• EN300-1930569
• LGTHHQOWFLXKQU-DAFODLJHSA-N
• DTXSID60420684

• MDL： MFCD00236299
• Inchi： 1S/C10H6F4O2/c11-7-2-3-8(10(12,13)14)6(5-7)1-4-9(15)16/h1-5H,(H,15,16)/b4-1+
• InChI Key： LGTHHQOWFLXKQU-DAFODLJHSA-N
• SMILES： FC(C1C=CC(=CC=1/C=C/C(=O)O)F)(F)F

Computed Properties

• Exact Mass: 234.03038
• Monoisotopic Mass: 234.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

5-FLUORO-2-(TRIFLUOROMETHYL)CINNAMIC ACID Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-FLUORO-2-(TRIFLUOROMETHYL)CINNAMIC ACID

Comprehensive Overview of 5-FLUORO-2-(TRIFLUOROMETHYL)CINNAMIC ACID (CAS No. 231291-18-2)

5-FLUORO-2-(TRIFLUOROMETHYL)CINNAMIC ACID (CAS No. 231291-18-2) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both fluorine and trifluoromethyl groups enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of small-molecule inhibitors and bioactive compounds.

The compound's molecular structure, characterized by a cinnamic acid backbone substituted with fluoro and trifluoromethyl groups, contributes to its versatility. This structural motif is often leveraged in the design of anti-inflammatory agents and antimicrobial compounds, aligning with current trends in addressing antibiotic resistance and chronic diseases. Its potential role in cancer therapeutics is also under investigation, as fluorinated compounds are known to improve drug bioavailability and target specificity.

In the context of green chemistry, 5-FLUORO-2-(TRIFLUOROMETHYL)CINNAMIC ACID is being studied for its environmental impact and sustainable synthesis methods. With growing consumer and regulatory focus on eco-friendly chemicals, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable manufacturing practices, a topic frequently searched by professionals in the field.

From a commercial perspective, the demand for high-purity fluorinated intermediates like 5-FLUORO-2-(TRIFLUOROMETHYL)CINNAMIC ACID is rising, driven by advancements in precision medicine and material science. Its applications extend to OLED materials and liquid crystals, where fluorinated compounds are prized for their optical and electronic properties. This dual utility in life sciences and advanced materials makes it a compound of interest for multidisciplinary research.

Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize 5-FLUORO-2-(TRIFLUOROMETHYL)CINNAMIC ACID, ensuring its quality for research and industrial use. The compound's stability under various conditions is a key focus, as it influences its shelf life and handling requirements. These technical aspects are critical for laboratories and manufacturers seeking reliable chemical building blocks.

In summary, 5-FLUORO-2-(TRIFLUOROMETHYL)CINNAMIC ACID (CAS No. 231291-18-2) represents a promising fluorinated compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique properties and alignment with industry trends ensure its continued relevance in scientific and commercial domains. As research progresses, its potential to address pressing global challenges, such as drug resistance and sustainable technology, will likely expand.